N-[[4-(2,5-dimethylphenyl)-5-[(3-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide

• IUPAC Name: N-[[4-(2,5-dimethylphenyl)-5-[(3-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide
• InChI: InChI=1S/C27H28N4O2S/c1-18-6-5-7-21(14-18)17-34-27-30-29-25(31(27)24-15-19(2)8-9-20(24)3)16-28-26(32)22-10-12-23(33-4)13-11-22/h5-15H,16-17H2,1-4H3,(H,28,32)
• InChI Key: HMNYRGCNULBHRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CSC2=NN=C(N2C3=C(C=CC(=C3)C)C)CNC(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C27H28N4O2S
• Molecular Weight: 472.6 g/mol

Description

N-[[4-(2,5-dimethylphenyl)-5-[(3-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide is a useful research compound. Its molecular formula is C27H28N4O2S and its molecular weight is 472.61. The purity is usually 95%.
BenchChem offers high-quality N-[[4-(2,5-dimethylphenyl)-5-[(3-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[[4-(2,5-dimethylphenyl)-5-[(3-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• The synthesis and bromine → lithium exchange reactions of some 1-substituted 4,5-dibromo-1H-1,2,3-triazoles and 2-substituted 4,5-dibromo-2H-1,2,3-triazoles show the creation of isolable products substituted at the N-atoms, indicating the versatility of triazole derivatives in chemical synthesis (Iddon & Nicholas, 1996).
• The synthesis and antimicrobial screening of thiazole ring-incorporating benzamides highlight the potential of such compounds for therapeutic interventions against microbial diseases (Desai, Rajpara, & Joshi, 2013).

Applications in Imaging and Medicine

• Development of radiolabelled, nonpeptide angiotensin II antagonists for imaging demonstrates the application of benzamide derivatives in medical diagnostics (Hamill et al., 1996).
• Tritium labeling of a C-C chemokine receptor 1 (CCR1) antagonist highlights the use of such compounds in biochemical research and potential therapeutic applications (Hong et al., 2015).

Potential Therapeutic Uses

• Some new 1,2,4-triazole derivatives have been synthesized and shown to possess antimicrobial activities, indicating their potential in developing new antimicrobial agents (Bektaş et al., 2007).
• A study on dopamine D(3) receptor ligands involving benzamide PB12 modifications shows the exploration of structural features for affinity to specific receptors, which could lead to novel treatments for neurological conditions (Leopoldo et al., 2002).